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Compound of Interest

Compound Name: Isoescin IA

Cat. No.: B196299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and

chromatographic data available for Isoescin IA, a prominent triterpenoid saponin found in

horse chestnut seeds. This document is intended to serve as a valuable resource for

researchers engaged in the isolation, identification, and characterization of this and related

natural products.

Mass Spectrometry Data of Isoescin IA
High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are

crucial techniques for the characterization of Isoescin IA. The key mass spectrometric data are

summarized below.

Parameter Value Reference

Molecular Formula C₅₅H₈₆O₂₄ [1]

Monoisotopic Mass 1130.55090361 Da [1]

[M+Na]⁺ ion m/z 1153 [2]

MS/MS Transition (for

quantification)
m/z 1113.8 → m/z 807.6 [3]
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Nuclear Magnetic Resonance (NMR) Spectroscopic
Data of Isoescin IA
While the complete structural elucidation of Isoescin IA has been reported to be achieved

using a combination of one-dimensional (1D) and two-dimensional (2D) NMR techniques,

including ¹H NMR, ¹³C NMR, HMQC, and HMBC, specific chemical shift assignments for

Isoescin IA are not readily available in publicly accessible literature.[4] The complexity of the

saponin mixture in natural extracts often necessitates sophisticated separation and

spectroscopic methods for unambiguous assignment.

Experimental Protocols
The following sections detail the methodologies for the extraction, separation, and analysis of

Isoescin IA.

Extraction of Escin Isomers from Plant Material
A common method for the extraction of escin isomers, including Isoescin IA, from sources like

the seeds of Aesculus chinensis involves accelerated solvent extraction (ASE).

Optimized ASE Parameters:

Parameter Value

Extraction Solvent 70% Methanol

Extraction Temperature 120 °C

Static Extraction Time 7 minutes

Flush Volume 60%

Extraction Cycles 2

This optimized procedure has been shown to achieve near-quantitative extraction of the four

major saponin isomers.[5]

Chromatographic Separation and Analysis
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A robust and sensitive method for the simultaneous determination of four isomeric escin

saponins (escin Ia, escin Ib, isoescin Ia, and isoescin Ib) in biological matrices has been

developed using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

LC-MS/MS Parameters:

Parameter Specification

Chromatography

Column
SinoChrom ODS BP C₁₈ (4.6 mm × 200 mm, 5

µm)

Mobile Phase Acetonitrile and 0.10% phosphoric acid solution

Flow Rate 1.0 mL/min

Detection Wavelength (UV) 203 nm

Injection Volume 10 µL

Mass Spectrometry

Ionization Mode Positive Ion Electrospray (ESI+)

MS Scan Mode Full scan from m/z 100 to 1500

Reference Masses m/z 121.050873 and 922.009798

This method demonstrates good linearity, precision, and recovery, making it suitable for

quantitative analysis.[5]

Visualized Workflows and Relationships
General Workflow for Isoescin IA Analysis
The following diagram illustrates a typical workflow for the extraction, isolation, and

characterization of Isoescin IA from a plant source.
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Figure 1. General workflow for the analysis of Isoescin IA.

Isomeric Relationship of Escin I Congeners
Isoescin IA is one of four main isomers in the escin I complex. Their separation and

identification are critical for accurate pharmacological studies.
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Figure 2. Isomeric relationship within the Escin I complex.

Hypothetical Signaling Pathway Inhibition
While specific signaling pathways for Isoescin IA are not yet fully elucidated, many triterpenoid

saponins are known to exhibit anti-inflammatory and anti-cancer properties by modulating key
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signaling cascades. The following diagram illustrates a hypothetical mechanism of action.
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Figure 3. Hypothetical inhibition of pro-inflammatory signaling pathways by Isoescin IA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b196299#spectroscopic-data-of-isoescin-ia-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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